Cas no 1932300-04-3 (benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate
• CAS No: 1932300-04-3
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5104486
• Update Time: 2025-10-28

benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl 2-(2-aminoethyl)pyrrolidine-1-carboxylate
• benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H20N2O2/c15-9-8-13-7-4-10-16(13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,15H2/t13-/m0/s1
• InChI Key： PTHLRHYHYPRFJP-ZDUSSCGKSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC[C@H]1CCN

Additional information on benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of Benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate (CAS No. 1932300-04-3)

Benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate (CAS No. 1932300-04-3) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and a benzyl carboxylate group, makes it a versatile intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The (2S) configuration ensures stereoselectivity, which is critical for biological activity.

In recent years, the demand for chiral building blocks like benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound is often explored in the context of peptide mimetics and small-molecule therapeutics, aligning with the growing focus on precision medicine. Its aminoethyl side chain further enhances its utility in creating targeted drug delivery systems, a hot topic in modern pharmacology.

The synthesis of benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate typically involves stereocontrolled reactions, such as enantioselective hydrogenation or enzymatic resolution. These methods are favored for their efficiency and scalability, addressing the need for sustainable and cost-effective production in the pharmaceutical industry. Additionally, the compound's carbamate-protected amine group offers stability during synthetic transformations, making it a reliable choice for multi-step reactions.

From an analytical perspective, CAS No. 1932300-04-3 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the stereochemical integrity of the product, which is essential for regulatory compliance in drug development. The compound's logP and solubility profiles are also studied to predict its behavior in biological systems, a key consideration for ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Beyond pharmaceuticals, benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate finds applications in material science, particularly in the design of functional polymers and catalysts. Its ability to act as a ligand in metal-organic frameworks (MOFs) has sparked interest in green chemistry initiatives, where it contributes to the development of eco-friendly catalytic processes. This aligns with global trends toward sustainable industrial practices.

In summary, benzyl (2S)-2-(2-aminoethyl)pyrrolidine-1-carboxylate (CAS No. 1932300-04-3) is a multifaceted compound with broad relevance in drug discovery, asymmetric synthesis, and material innovation. Its chiral nature and functional groups make it a valuable tool for researchers tackling challenges in precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future breakthroughs.